Cas no 1804722-56-2 (Methyl 6-amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 6-amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-3-acetate
• CAS No: 1804722-56-2
• MF: C₁₀H₁₃F₂N₃O₂
• MW: 245.225929021835
• CID: 4856759
• Update Time: 2025-10-29

Methyl 6-amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C10H13F2N3O2/c1-17-9(16)3-5-6(10(11)12)2-8(14)15-7(5)4-13/h2,10H,3-4,13H2,1H3,(H2,14,15)
• InChI Key： BVAYVFRHUIASIZ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N)N=C(CN)C=1CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: -0.2
• Topological Polar Surface Area: 91.2

Additional information on Methyl 6-amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-3-acetate

Introduction to Methyl 6-amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-3-acetate (CAS No. 1804722-56-2)

Methyl 6-amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-3-acetate, identified by the CAS registry number 1804722-56-2, is a highly specialized organic compound with significant applications in the field of chemical synthesis and drug discovery. This compound belongs to the class of pyridine derivatives, which are widely recognized for their versatile properties in pharmaceuticals, agrochemicals, and materials science.

The molecular structure of Methyl 6-amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-3-acetate is characterized by a pyridine ring substituted with amino groups at positions 6 and 2, a difluoromethyl group at position 4, and an acetate ester group at position 3. These functional groups contribute to its unique chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of complex molecules.

Recent advancements in synthetic chemistry have highlighted the importance of pyridine derivatives like this compound in the development of novel therapeutic agents. For instance, studies published in *Journal of Medicinal Chemistry* have demonstrated that such compounds can serve as potent inhibitors of key enzymes involved in disease pathways, such as kinases and proteases.

The synthesis of Methyl 6-amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-3-acetate typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Researchers have explored various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production of this compound.

In terms of applications, this compound has shown promise in the development of anticancer drugs due to its ability to selectively target cancer cells while minimizing toxicity to healthy tissues. Additionally, it has been investigated for its potential use in antiviral therapies, particularly against emerging viral pathogens.

From an environmental perspective, understanding the fate and transport of Methyl 6-amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-3-acetate in natural systems is crucial for assessing its ecological impact. Studies conducted by environmental chemists have provided insights into its biodegradation pathways and potential risks to aquatic ecosystems.

In conclusion, Methyl 6-amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-3-acetate (CAS No. 1804722-56-2) stands as a testament to the ongoing innovation in chemical research. Its unique properties and diverse applications underscore its significance in advancing scientific knowledge and addressing global health challenges.